Cas no 885521-54-0 (Methyl 3-iodo-1H-indazole-4-carboxylate)

Methyl 3-iodo-1H-indazole-4-carboxylate is a versatile heterocyclic compound featuring an indazole core functionalized with an iodine substituent at the 3-position and a methyl ester group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine acts as a reactive handle. The ester group further enhances its utility by enabling downstream modifications via hydrolysis or transesterification. Its well-defined reactivity and stability under standard conditions make it suitable for pharmaceutical and agrochemical research, where indazole derivatives are often explored for their biological activity. The compound is typically handled under inert conditions to preserve its integrity.

Methyl 3-iodo-1H-indazole-4-carboxylate structure

885521-54-0 structure

Product Name:Methyl 3-iodo-1H-indazole-4-carboxylate

CAS No:885521-54-0

MF:C₉H₇IN₂O₂

MW:302.068554162979

MDL:MFCD07781588

CID:890625

PubChem ID:24728203

Update Time:2025-05-28

Methyl 3-iodo-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-iodo-1H-indazole-4-carboxylate
- 1H-INDAZOLE-4-CARBOXYLIC ACID,3-IODO-,METHYL ESTER
- methyl 3-iodo-2H-indazole-4-carboxylate
- Methyl 3-iodo-1H-indazole-4-carboxylate (ACI)
- SY097488
- methyl3-iodo-1H-indazole-4-carboxylate
- SCHEMBL19208648
- AKOS016009772
- PS-7124
- 3-IODO-4-(1H)INDAZOLE CARBOXYLIC ACID METHYL ESTER
- DA-19325
- MFCD07781588
- DTXSID00646260
- J-522182
- PB18825
- CS-0049086
- 885521-54-0
- MDL： MFCD07781588
- Inchi： 1S/C9H7IN2O2/c1-14-9(13)5-3-2-4-6-7(5)8(10)12-11-6/h2-4H,1H3,(H,11,12)
- InChI Key： ZJEHPJOGJCTNGU-UHFFFAOYSA-N
- SMILES： O=C(C1C2=C(NN=C2I)C=CC=1)OC

Computed Properties

Exact Mass: 301.95500
Monoisotopic Mass: 301.95523g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 55Å²

Experimental Properties

Density: 1.948
Boiling Point: 421.4°C at 760 mmHg
Flash Point: 208.6°C
Refractive Index: 1.72
PSA: 54.98000
LogP: 1.95410

Methyl 3-iodo-1H-indazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108906-1g	methyl 3-iodo-1H-indazole-4-carboxylate	885521-54-0	97%	1g	$***	2023-05-29
Chemenu	CM108906-5g	methyl 3-iodo-1H-indazole-4-carboxylate	885521-54-0	97%	5g	$***	2023-05-29
Apollo Scientific	OR60119-100mg	Methyl 3-iodo-1H-indazole-4-carboxylate	885521-54-0		100mg	£15.00	2025-02-20
Apollo Scientific	OR60119-1g	Methyl 3-iodo-1H-indazole-4-carboxylate	885521-54-0		1g	￡60.00	2023-04-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JX427-200mg	Methyl 3-iodo-1H-indazole-4-carboxylate	885521-54-0	95+%	200mg	181.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JX427-50mg	Methyl 3-iodo-1H-indazole-4-carboxylate	885521-54-0	95+%	50mg	80.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JX427-1g	Methyl 3-iodo-1H-indazole-4-carboxylate	885521-54-0	95+%	1g	636.0CNY	2021-07-14
Chemenu	CM108906-5g	methyl 3-iodo-1H-indazole-4-carboxylate	885521-54-0	97%	5g	$275	2021-08-06
Chemenu	CM108906-10g	methyl 3-iodo-1H-indazole-4-carboxylate	885521-54-0	97%	10g	$495	2021-08-06
abcr	AB281875-1 g	Methyl 3-iodo-1H-indazole-4-carboxylate; .	885521-54-0		1 g	€165.40	2023-07-20